molecular formula C9H4Cl2OS B8432484 7-Chloro-2-benzo[b]thiophenecarboxylic acid chloride

7-Chloro-2-benzo[b]thiophenecarboxylic acid chloride

Cat. No.: B8432484
M. Wt: 231.10 g/mol
InChI Key: INLAMHKZKOWJLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Chloro-2-benzo[b]thiophenecarboxylic acid chloride is a useful research compound. Its molecular formula is C9H4Cl2OS and its molecular weight is 231.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H4Cl2OS

Molecular Weight

231.10 g/mol

IUPAC Name

7-chloro-1-benzothiophene-2-carbonyl chloride

InChI

InChI=1S/C9H4Cl2OS/c10-6-3-1-2-5-4-7(9(11)12)13-8(5)6/h1-4H

InChI Key

INLAMHKZKOWJLE-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C(=C1)Cl)SC(=C2)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

16.6 g of the 7-chloro-2-benzo[b]thiophenecarboxylic acid prepared in A above was added to thionyl chloride (48 ml) and toluene (10 ml) and refluxed for 4 hours. Excess thionyl chloride was then removed and the resultant residue was treated with toluene (20 ml). The toluene was then removed under reduced pressure to produce 17.8 g of 7-chloro-2-benzo[b]thiophenecarboxylic acid chloride as a reddish solid.
Quantity
16.6 g
Type
reactant
Reaction Step One
Quantity
48 mL
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two

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